Cas no 2095409-05-3 (Ethyl 2-(azetidin-3-yl)propanoate; trifluoroacetic acid)

Ethyl 2-(azetidin-3-yl)propanoate trifluoroacetate is a versatile intermediate in organic synthesis, particularly valuable for the construction of azetidine-containing compounds. The azetidine ring, a four-membered nitrogen heterocycle, imparts conformational rigidity and enhanced binding affinity in medicinal chemistry applications. This compound features an ester group, allowing further derivatization through hydrolysis or transesterification reactions. The trifluoroacetate salt form improves solubility in polar organic solvents, facilitating handling in synthetic workflows. Its structural motif is increasingly employed in drug discovery, especially for targeting central nervous system disorders and as a bioisostere for piperidine or pyrrolidine rings. The compact azetidine scaffold contributes to improved metabolic stability and pharmacokinetic properties in lead optimization.

Ethyl 2-(azetidin-3-yl)propanoate; trifluoroacetic acid structure

2095409-05-3 structure

Product Name:Ethyl 2-(azetidin-3-yl)propanoate; trifluoroacetic acid

CAS No:2095409-05-3

MF:C₁₀H₁₆F₃NO₄

MW:271.233553886414

CID:4637579

Update Time:2025-07-02

Ethyl 2-(azetidin-3-yl)propanoate; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

- Ethyl 2-(azetidin-3-yl)propanoate; trifluoroacetic acid
- ethyl 2-(azetidin-3-yl)propanoate;2,2,2-trifluoroacetic acid
- Inchi： 1S/C8H15NO2.C2HF3O2/c1-3-11-8(10)6(2)7-4-9-5-7;3-2(4,5)1(6)7/h6-7,9H,3-5H2,1-2H3;(H,6,7)
- InChI Key： IVSIIRHTXCZWAJ-UHFFFAOYSA-N
- SMILES： FC(C(=O)O)(F)F.O(CC)C(C(C)C1CNC1)=O

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 18
Rotatable Bond Count: 4
Complexity: 227
Topological Polar Surface Area: 75.6

Ethyl 2-(azetidin-3-yl)propanoate; trifluoroacetic acid Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Enamine	EN300-366318-0.05g	ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid	2095409-05-3	95%	0.05g	$235.0	2023-03-02
Enamine	EN300-366318-0.1g	ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid	2095409-05-3	95%	0.1g	$352.0	2023-03-02
Enamine	EN300-366318-0.25g	ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid	2095409-05-3	95%	0.25g	$503.0	2023-03-02
Enamine	EN300-366318-0.5g	ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid	2095409-05-3	95%	0.5g	$791.0	2023-03-02
Enamine	EN300-366318-1.0g	ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid	2095409-05-3	95%	1g	$0.0	2023-06-07
Enamine	EN300-366318-2.5g	ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid	2095409-05-3	95%	2.5g	$1988.0	2023-03-02
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Enamine	EN300-366318-10.0g	ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid	2095409-05-3	95%	10.0g	$4360.0	2023-03-02
Aaron	AR01E9XL-50mg	ethyl 2-(azetidin-3-yl)propanoate, trifluoroacetic acid	2095409-05-3	95%	50mg	$349.00	2025-02-10
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